Cas no 2138383-86-3 (rac-(1R,5S)-3-azabicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: rac-(1R,5S)-3-azabicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2138383-86-3
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 5611144
• PubChem ID: 98116360
• Update Time: 2025-06-09

rac-(1R,5S)-3-azabicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-840373
• 2138383-86-3
• SCHEMBL23779160
• rac-(1R,5S)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• rac-(1R,5S)-3-azabicyclo3.1.0hexane-1-carboxylic acid

• Inchi： 1S/C6H9NO2/c8-5(9)6-1-4(6)2-7-3-6/h4,7H,1-3H2,(H,8,9)/t4-,6+/m1/s1
• InChI Key： QQIIAWMFVLXMES-XINAWCOVSA-N
• SMILES： OC([C@@]12CNC[C@H]1C2)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on rac-(1R,5S)-3-azabicyclo3.1.0hexane-1-carboxylic acid

Rac-(1R,5S)-3-Azabicyclo[3.1.0]hexane-1-carboxylic Acid: An Overview of Its Structure, Synthesis, and Applications

Rac-(1R,5S)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2138383-86-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of azabicyclic carboxylic acids and is characterized by its distinct bicyclic structure, which imparts unique chemical and biological properties. In this article, we will delve into the structure, synthesis, and potential applications of rac-(1R,5S)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid, highlighting recent research findings and its significance in various scientific domains.

Structure and Properties

The molecular structure of rac-(1R,5S)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid is defined by its bicyclic framework, which consists of a six-membered ring fused to a three-membered ring with an azabicyclic core. The presence of the nitrogen atom in the bicyclic system imparts significant conformational rigidity and electronic properties to the molecule. The carboxylic acid functional group at the 1-position further enhances its reactivity and potential for forming various derivatives.

The conformational rigidity of rac-(1R,5S)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid makes it an attractive scaffold for the design of bioactive molecules. The rigid structure can mimic the binding modes of natural ligands, making it a valuable tool in drug discovery and development. Additionally, the presence of the carboxylic acid group allows for easy functionalization through esterification or amide formation, providing a versatile platform for chemical modifications.

Synthesis

The synthesis of rac-(1R,5S)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid has been a subject of extensive research due to its potential applications in medicinal chemistry. One common synthetic route involves the cyclization of a suitable precursor followed by functional group transformations to introduce the carboxylic acid moiety.

A typical synthetic pathway begins with the preparation of a cyclic amine intermediate through a ring-closing metathesis (RCM) reaction or a similar cyclization method. The intermediate is then subjected to further transformations such as oxidation to introduce the carboxylic acid group or other functional groups as required. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiomerically pure forms of this compound, which are crucial for pharmaceutical applications.

Biological Activity and Applications

Rac-(1R,5S)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid has shown promising biological activity in various assays, making it a valuable lead compound for drug discovery efforts. One area of significant interest is its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents.

Recent studies have demonstrated that derivatives of rac-(1R,5S)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid exhibit potent agonist or antagonist activity against specific GPCRs, including those involved in pain signaling and neurotransmitter regulation. For example, one study published in the Journal of Medicinal Chemistry reported that a derivative of this compound showed selective agonism towards the μ-opioid receptor (MOR), suggesting its potential as an analgesic agent with reduced side effects compared to traditional opioids.

Beyond GPCR modulation, rac-(1R,5S)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid has also been explored for its anti-inflammatory properties. Research has shown that certain derivatives can inhibit pro-inflammatory cytokines such as TNF-α and IL-6, making them potential candidates for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Current Research Trends

The ongoing research on rac-(1R,5S)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models of disease. One recent study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of a series of N-substituted derivatives that exhibited enhanced potency and selectivity towards specific GPCRs.

In addition to GPCR modulation and anti-inflammatory activity, there is growing interest in exploring the potential neuroprotective effects of this compound and its derivatives. Preliminary studies have suggested that certain derivatives can protect neuronal cells from oxidative stress-induced damage, making them promising candidates for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Conclusion

Rac-(1R,5S)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2138383-86-3) is a versatile compound with unique structural features that make it an attractive scaffold for drug discovery and development. Its conformational rigidity and functional group versatility enable the design of bioactive molecules with diverse biological activities, including GPCR modulation, anti-inflammatory effects, and neuroprotective properties.

Ongoing research continues to uncover new applications and optimize the pharmacological properties of this compound through structural modifications and advanced synthetic methods. As our understanding of its biological mechanisms deepens, it is likely that rac-(1R,5S)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid will play an increasingly important role in developing novel therapeutic agents for various diseases.